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Compound of Interest

Compound Name: 3-(butylthio)propanoic acid

Cat. No.: B1346146 Get Quote

An In-depth Technical Guide on the Physical Properties of 3-(butylthio)propanoic Acid

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 3-
(butylthio)propanoic acid. The information is presented to support research and development

activities where this compound is of interest. All quantitative data is summarized for clarity, and

detailed experimental protocols for determining these properties are provided.

Core Physical Properties
3-(butylthio)propanoic acid, with the CAS number 22002-73-9, is an organic compound

featuring a carboxylic acid and a thioether functional group.[1] Its physical characteristics are

crucial for handling, formulation, and application in various scientific contexts.

Data Presentation
The physical properties of 3-(butylthio)propanoic acid and a related isomer are summarized

in the table below.
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Property 3-(butylthio)propanoic acid
3-(sec-butylthio)propionic
acid (Isomer)

Molecular Formula C₇H₁₄O₂S[1] C₇H₁₄O₂S[2]

Molecular Weight 162.25 g/mol [1] Not specified

Density 1.062 g/cm³[3] 1.1 ± 0.1 g/cm³[2]

Boiling Point 278.3 °C at 760 mmHg[3][4]
270.7 ± 23.0 °C at 760

mmHg[2]

Melting Point No data available No data available

Flash Point 122.1 °C[3] Not applicable

Solubility

Inferred to have some solubility

in water and good solubility in

organic solvents.

Inferred to have some solubility

in water and good solubility in

organic solvents.

Note on Solubility: Specific experimental solubility data for 3-(butylthio)propanoic acid is not

readily available. However, based on the properties of similar carboxylic acids, it is expected to

be sparingly soluble in water and soluble in organic solvents.[5][6] For comparison, the related

compound 3-(methylthio)propionic acid is soluble in water, DMSO, and ethanol.[7]

Experimental Protocols
The following are detailed methodologies for the experimental determination of the key physical

properties of 3-(butylthio)propanoic acid.

Determination of Melting Point
The melting point of a solid organic compound is the temperature at which it transitions to a

liquid state and can be determined using a capillary tube method with a melting point

apparatus.[8][9]

Sample Preparation: A small amount of the solid compound is finely crushed. The open end

of a capillary tube is pressed into the powder and tapped gently to pack the sample to a

height of 2-3 mm.[10]
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Apparatus Setup: The packed capillary tube is placed in a melting point apparatus.

Heating and Observation: The sample is heated at a steady and slow rate.[8] The

temperature at which the first droplet of liquid appears is recorded as the beginning of the

melting range. The temperature at which the entire solid has turned into a clear liquid is

recorded as the end of the melting range.[9][11] For a pure compound, this range is typically

narrow.[9]

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[12] A common method for its determination is the capillary

method.[13]

Sample Preparation: A small volume of the liquid is placed in a test tube. A capillary tube,

sealed at one end, is inverted and placed into the liquid.[12][14]

Apparatus Setup: The test tube is heated in a controlled manner, often using an oil bath or a

heating block. A thermometer is positioned to measure the temperature of the vapor.[14]

Heating and Observation: As the liquid is heated, a stream of bubbles will emerge from the

open end of the capillary tube.[13] The heating is then stopped, and the liquid is allowed to

cool. The temperature at which the liquid begins to enter the capillary tube is recorded as the

boiling point.[12][13]

Determination of Density
The density of a liquid can be determined by measuring the mass of a known volume.[15]

Measurement of Volume: A precise volume of the liquid is measured using a volumetric flask

or a graduated cylinder.[15][16]

Measurement of Mass: The mass of the empty container is measured. The container is then

filled with the liquid to the calibrated mark, and the total mass is measured. The mass of the

liquid is the difference between the two measurements.[16]

Calculation: Density is calculated by dividing the mass of the liquid by its volume (Density =

Mass/Volume).[16]
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Determination of Solubility
The solubility of a compound in various solvents provides insight into its polarity and functional

groups.[17]

Qualitative Assessment: A small, measured amount of 3-(butylthio)propanoic acid is added

to a test tube containing a specific volume of a solvent (e.g., water, ethanol, diethyl ether).

[18]

Observation: The mixture is vigorously shaken.[18] The substance is classified as soluble if it

completely dissolves, partially soluble if some of it dissolves, and insoluble if it does not

dissolve at all.[19]

Acid-Base Solubility: To further characterize an organic acid, its solubility in aqueous base

solutions (e.g., 5% sodium hydroxide, 5% sodium bicarbonate) and aqueous acid solutions

(e.g., 5% hydrochloric acid) is tested.[17][18] An acidic compound like 3-
(butylthio)propanoic acid is expected to be soluble in dilute aqueous base.[20]

Visualizations
The following diagram illustrates the general workflow for the characterization of the physical

properties of an organic compound such as 3-(butylthio)propanoic acid.
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Physical Property Determination Workflow

Obtain Pure Sample of
3-(butylthio)propanoic acid
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(Capillary Method)
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(Qualitative in Various Solvents)

Data Compilation and Analysis

Click to download full resolution via product page

Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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